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The following table consolidates the available quantitative and descriptive data for Tridecanoic acid-d9.

Property Value / Description

Molecular Formula C₁₃H₁₇D₉O₂ [1]

Molecular Weight 223.40 g/mol [1]

CAS Registry Number Information not available in search results

Appearance Typically exists as a solid at room temperature [1]

Storage (Powder) -20°C for 3 years or 4°C for 2 years [1]

Storage (In Solvent) -80°C for 6 months or -20°C for 1 month [1]

Transportation Stable at ambient temperature for a few days during shipping [1]

Handling and Solubility Guidelines

The provided source offers practical advice for handling this compound in a research setting [1].

Solubility Notes: It is suggested that the compound may dissolve in DMSO. If not, other solvents

like water, ethanol, or DMF are recommended. You are advised to use a minute amount of the
product initially to avoid sample loss when preparing solutions [1].
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In Vivo Formulations: Several standard formulations are listed for administering the compound in

animal studies. These typically involve dissolving the compound in DMSO and then mixing with
solvents like PEG300, Tween 80, and saline, or in corn oil. For oral administration, suspension in a

0.5% carboxymethyl cellulose (CMC) sodium solution is a common method [1].

Suggested Experimental Pathways

Since explicit protocols were not found, the diagram below outlines a general logical workflow for planning

experiments with a characterized compound like Tridecanoic acid-d9. This can serve as a starting point for

your research design.

Start: Acquire Compound
(C₁₃H₁₇D₉O₂)

Analytical Characterization

Stock Solution Preparation

Design Biological/Chemical Assay

Execute Experiment

Analysis & Data Interpretation
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Experimental planning workflow for a characterized compound

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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